Cas no 6484-29-3 (4-Hydrazino-2-phenylquinazoline)

• Product Name: 4-Hydrazino-2-phenylquinazoline
• CAS No: 6484-29-3
• MF: C₁₄H₁₂N₄
• MW: 236.27188205719
• CID: 414725
• PubChem ID: 13168552
• Update Time: 2025-05-26

4-Hydrazino-2-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-phenyl-, hydrazone
• (2-phenylquinazolin-4-yl)hydrazine
• DTXSID00524372
• 4-hydrazinyl-2-phenylquinazoline
• AKOS000132054
• 4-HYDRAZINO-2-PHENYLQUINAZOLINE
• SCHEMBL7529637
• 6484-29-3
• 4-Hydrazino-2-phenylquinazoline

• Inchi： 1S/C14H12N4/c15-18-14-11-8-4-5-9-12(11)16-13(17-14)10-6-2-1-3-7-10/h1-9H,15H2,(H,16,17,18)
• InChI Key： WBJUWGCULCOZSW-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(=C2C=CC=CC=12)NN

Computed Properties

• Exact Mass: 236.106196400g/mol
• Monoisotopic Mass: 236.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Hydrazino-2-phenylquinazoline

Comprehensive Overview of 4-Hydrazino-2-phenylquinazoline (CAS No. 6484-29-3): Properties, Applications, and Research Insights

4-Hydrazino-2-phenylquinazoline (CAS No. 6484-29-3) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a phenylquinazoline core with a hydrazino substitution at the 4-position, serves as a versatile intermediate in organic synthesis and drug discovery. Its molecular formula, C₁₄H₁₂N₄, and molecular weight of 236.27 g/mol make it a valuable building block for designing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-Hydrazino-2-phenylquinazoline has surged, driven by their role in developing kinase inhibitors and anticancer agents. Researchers frequently explore its reactivity in click chemistry and cross-coupling reactions, aligning with trends in sustainable and efficient synthetic methodologies. The compound's CAS No. 6484-29-3 is often searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of 4-Hydrazino-2-phenylquinazoline lies in its ability to form stable complexes with transition metals, making it a candidate for catalysis and coordination chemistry. Studies have highlighted its potential in designing fluorescent probes, leveraging the quinazoline scaffold for optical applications. This aligns with the growing interest in bioimaging and diagnostic tools, where precision and stability are paramount.

From a synthetic perspective, the hydrazino group in 4-Hydrazino-2-phenylquinazoline offers reactivity for condensation reactions, enabling the formation of hydrazones and other derivatives. Such transformations are critical in developing small-molecule libraries for high-throughput screening. The compound's compatibility with microwave-assisted synthesis further enhances its utility in modern laboratories, addressing the need for rapid and scalable protocols.

Environmental and safety considerations are also integral to discussions around CAS No. 6484-29-3. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Its stability under ambient conditions and solubility profiles (e.g., in DMSO and methanol) facilitate its use across diverse experimental setups.

In conclusion, 4-Hydrazino-2-phenylquinazoline (CAS No. 6484-29-3) exemplifies the intersection of structural versatility and functional adaptability in chemical research. As interest in targeted therapies and green chemistry grows, this compound is poised to remain a focal point for innovation. Future studies may explore its role in personalized medicine or nanotechnology, further expanding its scientific footprint.